Cas no 2137613-46-6 (6-(2-methoxyethoxy)-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid)

• Product Name: 6-(2-methoxyethoxy)-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid
• CAS No: 2137613-46-6
• MF: C₁₅H₂₀O₄S
• MW: 296.381903648376
• CID: 6334554
• PubChem ID: 165475060
• Update Time: 2025-09-28

6-(2-methoxyethoxy)-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-methoxyethoxy)-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid
• EN300-1124300
• 2137613-46-6

• Inchi： 1S/C15H20O4S/c1-15(2)9-13(14(16)17)20-12-5-4-10(8-11(12)15)19-7-6-18-3/h4-5,8,13H,6-7,9H2,1-3H3,(H,16,17)
• InChI Key： NRCGAIKTBPFSTK-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C(C)(C)CC1C(=O)O)OCCOC

Computed Properties

• Exact Mass: 296.10823029g/mol
• Monoisotopic Mass: 296.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 6-(2-methoxyethoxy)-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid

Introduction to 6-(2-methoxyethoxy)-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid (CAS No. 2137613-46-6)

6-(2-methoxyethoxy)-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid, identified by its Chemical Abstracts Service number (CAS No. 2137613-46-6), is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzothiopyran class, a heterocyclic scaffold known for its diverse biological activities and potential therapeutic applications. The presence of functional groups such as the methylene group, the ether linkage, and the carboxylic acid moiety contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation in drug discovery and development.

The benzothiopyran core is a privileged structure in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to interact with biological targets in multiple ways. The specific substitution pattern in 6-(2-methoxyethoxy)-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid, particularly the dimethyl substitution on the nitrogen atom and the alkoxy side chain, imparts distinct pharmacological characteristics. These features have been explored in recent studies aiming to develop novel compounds with enhanced efficacy and reduced toxicity.

In recent years, there has been a surge in research focused on heterocyclic compounds as potential therapeutic agents. Benzothiopyrans, in particular, have been investigated for their roles in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The carboxylic acid group in this compound not only serves as a site for further derivatization but also contributes to its solubility and bioavailability, critical factors for pharmaceutical applications.

One of the most compelling aspects of 6-(2-methoxyethoxy)-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid is its potential as a lead compound for drug development. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this molecule that exhibit improved binding affinity and selectivity for target proteins. These efforts have led to promising candidates that are being evaluated in preclinical studies.

The ether side chain (2-methoxyethoxy) is particularly noteworthy, as it introduces flexibility into the molecule while maintaining stability. This balance is crucial for achieving optimal pharmacokinetic profiles. Additionally, the dimethyl substitution enhances the lipophilicity of the compound, which can be advantageous for crossing biological membranes. Such structural features are often deliberately incorporated during molecular design to optimize drug-like properties.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex heterocyclic compounds like 6-(2-methoxyethoxy)-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid. These improvements have reduced costs and increased accessibility, facilitating broader exploration of its biological potential. For instance, catalytic methods have been developed to streamline key synthetic steps without compromising yield or purity.

The pharmacological profile of this compound has been studied across multiple models. Initial investigations suggest that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in immune responses. Furthermore, preliminary data indicate potential activity against certain types of cancer cells by interfering with proliferation and survival mechanisms at the molecular level.

The development of novel therapeutic agents relies heavily on understanding how molecules interact with biological systems at the molecular level. In this context, 6-(2-methoxyethoxy)-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid has been subjected to detailed structural biology studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies help elucidate binding modes with target proteins and provide insights into optimizing interactions for better drug efficacy.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like this one. Machine learning algorithms can predict binding affinities and toxicities based on molecular structures much faster than traditional methods. This synergy between computational tools and experimental validation has been instrumental in advancing projects involving complex molecules such as benzothiapyrans.

Future directions for research on 6-(2-methoxyethoxy)-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid include exploring its role in treating neurological disorders where modulation of specific neurotransmitter systems is required. The compound’s ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) applications if further studies confirm its safety profile.

The synthesis of analogs derived from this core structure remains an active area of investigation. By varying substituents such as hydroxyl groups or amine functionalities while maintaining key pharmacophores like the carboxylic acid moiety, researchers aim to fine-tune properties such as solubility or metabolic stability without losing biological activity.

Ethical considerations are paramount when developing new medications; thus, rigorous toxicity assessments must accompany any preclinical advancement involving compounds like 6-(2-methoxyethoxy)-4,, dimethyl,, 3,, 4-dihydro, 2H, 1-benzothiopyran derivatives before they progress to human trials.*These evaluations ensure that potential benefits outweigh risks,* aligning with global standards*for responsible pharmaceutical development.*